Cas no 885521-69-7 (4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID)

885521-69-7 structure
Product name:4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- 4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
- 4-fluoro-1H-indazole-3,6-dicarboxylic acid
- 885521-69-7
-
- Inchi: InChI=1S/C9H5FN2O4/c10-4-1-3(8(13)14)2-5-6(4)7(9(15)16)12-11-5/h1-2H,(H,11,12)(H,13,14)(H,15,16)
- InChI Key: JGDXJBRBTBLFCN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 224.02333481Da
- Monoisotopic Mass: 224.02333481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 1
4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID Related Literature
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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